Cas no 1247441-40-2 (5,6-Dimethyl-2-(pentan-3-yl)pyrimidin-4-amine)

• Product Name: 5,6-Dimethyl-2-(pentan-3-yl)pyrimidin-4-amine
• CAS No: 1247441-40-2
• MF: C₁₁H₁₉N₃
• MW: 193.288662195206
• CID: 5558562
• Update Time: 2025-05-19

5,6-Dimethyl-2-(pentan-3-yl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 5,6-Dimethyl-2-(pentan-3-yl)pyrimidin-4-amine

• Inchi： 1S/C11H19N3/c1-5-9(6-2)11-13-8(4)7(3)10(12)14-11/h9H,5-6H2,1-4H3,(H2,12,13,14)
• InChI Key： HYASGXBCIDXYDX-UHFFFAOYSA-N
• SMILES： C1(C(CC)CC)=NC(C)=C(C)C(N)=N1

Additional information on 5,6-Dimethyl-2-(pentan-3-yl)pyrimidin-4-amine

Introduction to 5,6-Dimethyl-2-(pentan-3-yl)pyrimidin-4-amine (CAS No. 1247441-40-2)

5,6-Dimethyl-2-(pentan-3-yl)pyrimidin-4-amine (CAS No. 1247441-40-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidines, which are six-membered heterocyclic aromatic organic compounds containing four carbon atoms and two nitrogen atoms. Pyrimidines are fundamental building blocks in various biological processes and have been extensively studied for their potential therapeutic applications.

The chemical structure of 5,6-Dimethyl-2-(pentan-3-yl)pyrimidin-4-amine features a pyrimidine ring substituted with two methyl groups at the 5 and 6 positions, and a pentan-3-yl group attached to the 2 position. The presence of these substituents imparts unique physicochemical properties to the molecule, making it a promising candidate for various pharmacological studies.

Recent research has highlighted the potential of 5,6-Dimethyl-2-(pentan-3-yl)pyrimidin-4-amine in modulating specific biological pathways. For instance, studies have shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential therapeutic agent for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 5,6-Dimethyl-2-(pentan-3-yl)pyrimidin-4-amine has also been investigated for its neuroprotective properties. Preclinical studies have demonstrated that this compound can reduce oxidative stress and protect neuronal cells from damage induced by various neurotoxic agents. These findings suggest that 5,6-Dimethyl-2-(pentan-3-yl)pyrimidin-4-amine may have therapeutic potential in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 5,6-Dimethyl-2-(pentan-3-yl)pyrimidin-4-amine has also been studied in detail. Research indicates that this compound has good oral bioavailability and a favorable distribution profile, allowing it to effectively reach target tissues. Furthermore, its metabolic stability and low toxicity make it an attractive candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 5,6-Dimethyl-2-(pentan-3-yl)pyrimidin-4-amine in human subjects. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, 5,6-Dimethyl-2-(pentan-3-yl)pyrimidin-4-amine (CAS No. 1247441-40-2) is a promising compound with diverse therapeutic potential. Its anti-inflammatory and neuroprotective properties make it a valuable candidate for treating various diseases. Ongoing research and clinical trials will further elucidate its efficacy and safety profile, paving the way for its potential use in clinical settings.